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Compound of Interest

Compound Name: N-Methyldibutylamine

Cat. No.: B147177

Application Notes and Protocols for N-
Methyldibutylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of N-Methyldibutylamine (CAS No: 3405-45-6). Adherence to these guidelines is critical to

ensure personnel safety and maintain experimental integrity. N-Methyldibutylamine is a

flammable, corrosive, and toxic liquid that requires careful handling in a controlled laboratory
environment.[1][2][3]

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Methyldibutylamine is provided
below. This data is essential for understanding its behavior and potential hazards.
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Property Value Reference(s)
Molecular Formula CoH21N [3]

Molecular Weight 143.27 g/mol [3114]
Appearance Clear, colorless liquid [2][5]

Odor Ammonia-like or fish-like [5]

Density 0.745 g/mL at 25 °C [4][6]

Boiling Point 49-51 °C at 10 mmHg [41[6]

Flash Point 42 °C (107.6 °F) - closed cup [4]

Vapor Density Heavier than air [5]

InChi Key MTHFROHDIWGWEFD- )
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Hazard Identification and Safety Data

N-Methyldibutylamine is classified as a hazardous substance. Understanding its specific
hazards is fundamental to its safe use.
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Hazard Classification Description Reference(s)

) Flammable, Corrosive, Acutely
GHS Pictograms ] [31[7]
Toxic

H226: Flammable liquid and
GHS Hazard Statements 31141171
vapor

H302 + H332: Harmful if

swallowed or if inhaled

[3]4]

H311: Toxic in contact with

[3]17]

skin

H314: Causes severe skin

[31141(7]

burns and eye damage

Health: 3, Flammaubility: 3,

NFPA 704 Rating . [2][8]
Instability: 0

Toxicity Data (LD50) Oral, rat: 540 uL/kg [1]

Skin, rabbit: 880 uL/kg [1]

Experimental Protocols

The following protocols must be strictly followed when working with N-Methyldibutylamine.

Protocol for Safe Handling and Use

This protocol outlines the standard operating procedure for handling N-Methyldibutylamine in
a laboratory setting.

Materials:
e N-Methyldibutylamine
e Appropriate solvent(s)

o Laboratory glassware
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e Chemical fume hood
e Personal Protective Equipment (see Section 4.0)
Procedure:

o Preparation: Before handling, ensure that a chemical fume hood is operational and that an
eyewash station and safety shower are accessible.[2] All personnel must be trained on the
specific hazards of N-Methyldibutylamine.[9]

o Personal Protective Equipment (PPE): Don the required PPE, including chemical-resistant
gloves, a lab coat, and splash-resistant goggles with a face shield.[1][9]

e Chemical Handling:

[¢]

Conduct all work involving N-Methyldibutylamine inside a certified chemical fume hood
to minimize inhalation exposure.[1][2]

o

Use spark-proof tools and explosion-proof equipment to prevent ignition.[1][2]

[e]

Ground and bond containers when transferring the material to prevent static discharge.[2]

o

Avoid direct contact with skin, eyes, and clothing.[1]
o Post-Handling:

o After handling, wash hands and any potentially exposed skin thoroughly with soap and
water.[9]

o Clean the work area and decontaminate any equipment used.

o Store N-Methyldibutylamine in a tightly closed container in a designated flammables
storage area.[1][2]

» Waste Disposal: Dispose of waste materials in accordance with federal, state, and local
regulations for hazardous waste.[1]

Protocol for Storage
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Proper storage is crucial to prevent accidents and maintain chemical stability.

Requirements:

Store in a cool, dry, well-ventilated area designated for flammable liquids.[1][2][9]

Keep containers tightly closed to prevent the escape of vapors.[1][9]

Prohibit sources of ignition, such as smoking, open flames, and sparks, in the storage area.

[2][9]

Store away from incompatible materials.

Incompatible Materials Rationale Reference(s)

Strong Oxidizing Agents Can cause a violent reaction. [1109]

_ Exothermic neutralization
Strong Acids _ [9][10]
reactions can occur.

, ) . Incompatible; may react
Acid Chlorides, Anhydrides ] [2][9]
violently.

Carbon Dioxide Incompatible. [2][9]

Protocol for Emergency Spill Response

In the event of a spill, immediate and appropriate action is required.
Procedure:
e Evacuate: Immediately evacuate all non-essential personnel from the spill area.[9]

« |solate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[10] Keep
people away and upwind of the spill.[5]

» Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces) from the immediate area.[9][10]
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» Ventilate: Ventilate the area of the spill.[9]
e Containment (for trained personnel only):

o Don appropriate PPE, including a respirator and fully encapsulating, vapor-protective
clothing if necessary.[5]

o Contain the spill using an inert absorbent material such as vermiculite, dry lime, sand, or
earth.[1][2][9] Do not use combustible materials.

o Use non-sparking tools to collect the absorbed material.[1][2]

» Disposal: Place the contained waste into a suitable, sealed container for hazardous waste
disposal.[9]

o Decontamination: Ventilate and wash the area thoroughly after the cleanup is complete.[9]
e Reporting: Report the incident to the appropriate institutional safety office.

Workflows and Logic Diagrams

The following diagrams visualize key safety workflows and decision-making processes for
working with N-Methyldibutylamine.
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Caption: Workflow for the safe handling of N-Methyldibutylamine.
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Caption: Decision-making workflow for N-Methyldibutylamine spills.
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Type of Exposure Immediate First Aid Action

Seek Immediate
Medical Attention
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Click to download full resolution via product page

Caption: First aid protocols for exposure to N-Methyldibutylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocols for the safe handling and storage of N-
Methyldibutylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147177#protocols-for-the-safe-handling-and-storage-
of-n-methyldibutylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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